4-[5-(3-nitrobenzoyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]phenyl acetate

• IUPAC Name: [4-[5-(3-nitrobenzoyl)-1,3-dioxoisoindol-2-yl]phenyl] acetate
• InChI: InChI=1S/C23H14N2O7/c1-13(26)32-18-8-6-16(7-9-18)24-22(28)19-10-5-15(12-20(19)23(24)29)21(27)14-3-2-4-17(11-14)25(30)31/h2-12H,1H3
• InChI Key: LUMIFOOVPDLHMF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C23H14N2O7
• Molecular Weight: 430.4 g/mol

Description

The compound is a complex organic molecule that contains an isoindole group (a bicyclic compound consisting of a benzene ring fused to a pyrrole ring), a nitrobenzoyl group (a benzene ring with a nitro group and a carbonyl group), and a phenyl acetate group (a benzene ring with an acetate group). These functional groups suggest that the compound could have interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used to analyze the molecular structure of complex organic compounds.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the nitro group is electron-withdrawing, which could make the benzene ring more susceptible to electrophilic aromatic substitution reactions. The carbonyl group in the nitrobenzoyl group could undergo nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. These could include its solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific biological target and the structure of the compound. For example, many drugs work by binding to specific proteins in the body and altering their activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s important to refer to the relevant safety data sheets for information on handling, storage, and disposal.

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, characterization, and potential applications. This could include investigating its potential biological activity, optimizing its synthesis, or studying its behavior under various conditions.